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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B1191612

Scientific Background & Rationale

TMC647055 is a potent non-nucleoside inhibitor (NNI) of the Hepatitis C Virus (HCV) NS5B
RNA-dependent RNA polymerase.[1][2] While highly active (IC50 ~34 nM against Genotype
1b), the free acid form of the molecule exhibits poor aqueous solubility, a common
characteristic of macrocyclic lipophilic drugs.

Why the Choline Salt? To overcome solubility barriers, the choline salt form (Compound 18a) is
utilized. Choline (

) serves as a bulky, organic counter-ion. Unlike small inorganic cations (e.g.,

), choline disrupts the crystal lattice energy of the lipophilic acid more effectively and enhances
compatibility with lipid-based or amphiphilic vehicles like sulfobutyl ether beta-cyclodextrin
(SBE-B-CD).

Physicochemical Profile
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Parameter Data Notes
Compound Name TMC647055 Choline Salt
CAS Registry 1204416-97-6 (Free Acid) Salt CAS may vary by vendor
Always verify against specific
MW (Salt) ~727.91 g/mol
Batch CoA
) Used for stoichiometric
MW (Free Acid) ~606.74 g/mol ]
conversion
Solubility (DMSO) > 20 mg/mL Primary solvent for stock
N Poor (Free Acid) / Enhanced Requires complexation (e.qg.,
Solubility (Aqueous) ] ]
(Salt) Cyclodextrins) for high conc.[3]

Critical Reagents & Equipment

e Active Pharmaceutical Ingredient (API): TMC647055 Choline Salt (Purity >98%).
e Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, Cell Culture Grade (299.9%).

» Vehicle (for In Vivo/Aqueous use): Sulfobutyl ether-beta-cyclodextrin (SBE-B-CD) (e.qg.,
Captisol®).

o Equipment: Vortex mixer, Ultrasonic bath (temperature controlled), Analytical balance (0.01
mg precision).

Protocol A: Preparation of Primary Stock Solution
(DMSO)

This protocol creates a high-concentration stock (typically 10 mM or 20 mg/mL) suitable for
long-term storage and in vitro dilution.

Step-by-Step Methodology

o Mass Calculation: Calculate the required mass based on the specific molecular weight of the
salt form provided in the Certificate of Analysis (CoA). Do not use the free acid MW.
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Weighing: Weigh the TMC647055 Choline powder into a sterile, amber glass vial.

o Note: Avoid static electricity; use an anti-static gun if necessary, as choline salts can be
hygroscopic.

Solvent Addition: Add the calculated volume of Anhydrous DMSO.

o Critical: Do not add the full volume at once if working near saturation. Add 80% of the
volume, dissolve, then adjust to final volume.

Dissolution: Vortex vigorously for 30—60 seconds.

o Visual Check: The solution should be clear and yellow/colorless. If particles persist,
sonicate at room temperature (25°C) for 5 minutes. Avoid heating above 37°C to prevent
degradation of the macrocycle.

Storage: Aliquot immediately into single-use volumes (e.g., 50 L) to avoid freeze-thaw
cycles. Store at -80°C (stable for 6 months) or -20°C (stable for 1 month).

Protocol B: Formulation for In Vivo Administration

Direct injection of DMSO stocks is toxic. This protocol describes the preparation of a working
solution using 20% SBE-B-CD in Saline, which is the standard vehicle for TMC647055 to
ensure bioavailability.

Target Formulation

e Final Concentration: 2.0 mg/mL (or as required by dose).

e Solvent Ratio: 10% DMSO (Stock) : 90% Vehicle (Aqueous).

Workflow Diagram
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Figure 1: Step-by-step workflow for converting DMSO stock into a physiological
saline/cyclodextrin formulation.

Detailed Methodology

¢ Vehicle Preparation: Dissolve 2.0 g of SBE-B-CD in 10 mL of 0.9% Saline. Stir until clear.
Store at 4°C.

* Mixing Strategy (The "Sandwich" Method is NOT recommended here; use Dropwise):
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o Place the required volume of Vehicle (900 pL) into a vortexing tube.
o While vortexing the vehicle gently, slowly add the DMSO Stock (100 pL) dropwise.

o Why? Adding aqueous buffer to high-concentration DMSO stock often causes "crashing
out" (rapid precipitation). Adding the stock into the large volume of vehicle allows the
cyclodextrin to sequester the drug molecules immediately.

 Clarification: Vortex for 1 minute. The solution should be clear. If slightly hazy, sonicate for 2—
3 minutes.

« Filtration: For animal studies, filter sterilize using a 0.22 um PES or PVDF membrane. Note:
Check filter compatibility to ensure drug is not adsorbed.

Protocol C: In Situ Salt Preparation (Expert
Contingency)

If the commercial Choline salt is unavailable and you only possess the Free Acid
(TMC647055), you can generate the salt in situ.

¢ Dissolve Free Acid: Dissolve TMC647055 (Free Acid) in DMSO to a concentration of 20 mM.

e Add Choline Hydroxide: Add an equimolar (1:1) or slight excess (1:1.1) amount of Choline
Hydroxide (1M aqueous stock or in methanol).

o Equilibration: Vortex and incubate for 30 minutes at room temperature.

o Use: Proceed with dilution into the SBE-[3-CD vehicle. The presence of the choline counter-
ion in solution will mimic the solubility properties of the pre-isolated salt.

Quality Control & Troubleshooting
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Observation Probable Cause Corrective Action

) ) ) Use "Dropwise into Vortex"
_ o Localized high concentration
Cloudiness upon dilution o method. Increase SBE-3-CD
(shock precipitation). _
concentration to 30%.

) ] Moisture contamination or Sonicate at 30°C. Ensure
Particulates in DMSO ) ) ) )
incomplete dissolution. DMSO is anhydrous.

Check storage temp (-80°C).
Yellowing over time Oxidation. Discard if significant color shift

occurs compared to baseline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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